Cas no 683220-57-7 (3-amino-3-(4-ethylphenyl)propan-1-ol)
683220-57-7 structure
Product Name:3-amino-3-(4-ethylphenyl)propan-1-ol
CAS No:683220-57-7
MF:C11H17NO
MW:179.258783102036
CID:3029682
PubChem ID:42614413
Update Time:2023-11-27
3-amino-3-(4-ethylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-AMINO-3-(4-ETHYL-PHENYL)-PROPAN-1-OL
- RARECHEM AK ML 0273
- EN300-1837280
- 683220-57-7
- AKOS011676654
- 3-amino-3-(4-ethylphenyl)propan-1-ol
- MFCD03412655
-
- Inchi: 1S/C11H17NO/c1-2-9-3-5-10(6-4-9)11(12)7-8-13/h3-6,11,13H,2,7-8,12H2,1H3
- InChI Key: MGRRVHFTVLLDIU-UHFFFAOYSA-N
- SMILES: OCCC(C1C=CC(CC)=CC=1)N
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.2Ų
3-amino-3-(4-ethylphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837280-0.05g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1837280-0.1g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1837280-0.25g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1837280-0.5g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1837280-1.0g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1837280-2.5g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1837280-5.0g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1837280-10.0g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1837280-1g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1837280-5g |
3-amino-3-(4-ethylphenyl)propan-1-ol |
683220-57-7 | 5g |
$1614.0 | 2023-09-19 |
3-amino-3-(4-ethylphenyl)propan-1-ol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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